Cas no 13071-11-9 ((R)-Propranolol hydrochloride)

(R)-Propranolol hydrochloride is the enantiomerically pure form of propranolol hydrochloride, a beta-adrenergic receptor antagonist. This compound exhibits high stereoselectivity, offering distinct pharmacological properties compared to its (S)-enantiomer or racemic mixtures. Its chiral purity ensures precise binding affinity for research applications, particularly in studying adrenergic receptor mechanisms and cardiovascular effects. The hydrochloride salt form enhances solubility and stability, facilitating formulation in aqueous solutions. (R)-Propranolol hydrochloride is widely utilized in pharmacological studies to investigate enantiomer-specific interactions, metabolic pathways, and stereochemical influences on biological activity. Its well-defined structure makes it a valuable reference standard for analytical methods, including HPLC and chiral separations.

(R)-Propranolol hydrochloride structure

Product Name:(R)-Propranolol hydrochloride

CAS No:13071-11-9

MF:C₁₆H₂₂ClNO₂

MW:295.80438375473

MDL:MFCD00064546

CID:191666

PubChem ID:24898124

Update Time:2025-05-27

(R)-Propranolol hydrochloride Chemical and Physical Properties

Names and Identifiers

- (R)-1-(Isopropylamino)-3-(naphthalen-1-yloxy)propan-2-ol hydrochloride
- (R)-(+)-PROPRANOLOL
- (R)-(+)-Propranolol hydrochloride
- (R)-Propranolol Hydr
- (R)-Propranolol Hydrochloride
- 2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyloxy)-, hydrochloride (1:1), (2R)-
- D-Propranololhydrochloride
- AY 20694
- ICI 47319
- R-PROPANOLOL
- d-Anapriline
- R-PROPRANOLOL
- (+)-Anapriline
- R-(+)-PROPANOLOL HCL
- Dexpropranolol hydrochloride
- d-Propranolol hydrochloride
- (R)-(+)-Propranolol hydrochloride, >=98% (TLC)
- (+)-1-(Isopropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride
- AY-20,694
- AS-73737
- CHEMBL1358662
- (2R)-1-(1-naphthalenyloxy)-3-(propan-2-ylamino)-2-propanol hydrochloride
- MLS001333595
- AY-20694
- (R)-(+)-1-[(1-methylethyl)amino]-3-(1-naphthalenyloxy)-2-propanol hydrochloride
- (2R)-1-naphthalen-1-yloxy-3-(propan-2-ylamino)propan-2-ol hydrochloride
- CHEBI:51161
- NSC 757295
- AKOS022180739
- SR-01000597855-1
- (R)-Propranolol (hydrochloride)
- SR-01000597855
- J-005855
- (R)-(+)-Propranolol HCl
- (2R)-1-(naphthalen-1-yloxy)-3-[(propan-2-yl)amino]propan-2-ol hydrochloride
- SCHEMBL610656
- BCP24272
- 2-Propanol, 1-[(1-methylethyl)amino]-3-(1-naphthalenyloxy)-,hydrochloride, (2R)-
- NSC-757295
- (2R)-1-((1-METHYLETHYL)AMINO)-3-(NAPHTHALEN-1-YLOXY)PROPAN-2-OL HYDROCHLORIDE
- 2-PROPANOL, 1-[(1-METHYLETHYL)AMINO]-3-(1-NAPHTHALENYLOXY)-,HCL, (2R)-
- 2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyloxy)-,hydrochloride(1:1),(2R)-
- (2R)-1-naphthalen-1-yloxy-3-(propan-2-ylamino)propan-2-ol;hydrochloride
- HY-A0295
- UNII-AB9DB0NX46
- AB9DB0NX46
- NCGC00094314-01
- R(+)-PROPRANOLOL HCL
- SMR000875288
- Dexpropranolol hydrochloride (USAN)
- Propranolol hydrochloride, (r)-
- AY 20,694
- Dexpropranolol HCl
- ICI-47319
- 2-Propanol, 1-[(1-methylethyl)amino]-3-(1-naphthalenyloxy)-, (2R)-, hydrochloride (1:1)
- NCGC00094314-02
- 2R-(+)-Propanolol hydrochloride
- I.C.I. 47,319
- Dexpropranolol hydrochloride [USAN]
- DTXSID30873365
- MFCD00064546
- CS-0021023
- 13071-11-9
- Q27122453
- NCGC00094314-03
- (R)-(2-Hydroxy-3-(naphthyloxy)propyl)isopropylammonium chloride
- (R)-1-(isopropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride
- 2-Propanol, 1-((1-methylethyl)-amino)-3-(1-naphthalenyloxy)-, hydrochoride, (R)-
- A806133
- EINECS 235-961-7
- D03729
- A12003
- ZMRUPTIKESYGQW-PFEQFJNWSA-N
- (R)-Propranolol hydrochloride
- MDL： MFCD00064546
- Inchi： 1S/C16H21NO2.ClH/c1-12(2)17-10-14(18)11-19-16-9-5-7-13-6-3-4-8-15(13)16;/h3-9,12,14,17-18H,10-11H2,1-2H3;1H/t14-;/m1./s1
- InChI Key： ZMRUPTIKESYGQW-PFEQFJNWSA-N
- SMILES： Cl.O(C1C=CC=C2C=CC=CC=12)C[C@@H](CNC(C)C)O

Computed Properties

Exact Mass: 295.13400
Monoisotopic Mass: 295.133907
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 257
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.5

Experimental Properties

Color/Form: Not available
Melting Point: 196-198 °C(lit.)
Boiling Point: 434.9 °C at 760 mmHg
Flash Point: 216.8 °C
Solubility: ethanol: 10 mg/mL
PSA: 41.49000
LogP: 3.77040
Solubility: Not available

(R)-Propranolol hydrochloride Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： S22-S24/25
Hazardous Material Identification：
Safety Term：S22-S24/25
Risk Phrases：R22
Storage Condition：2-8°C

(R)-Propranolol hydrochloride Customs Data

HS CODE：2922509090
Customs Data：

China Customs Code:
2922509090

Overview:

2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(R)-Propranolol hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	R132115-500mg	(R)-Propranolol hydrochloride	13071-11-9	≥98%	500mg	¥2134.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	R132115-100mg	(R)-Propranolol hydrochloride	13071-11-9	≥98%	100mg	¥485.90	2023-09-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R031952-100mg	(R)-Propranolol hydrochloride	13071-11-9	98%	100mg	￥583	2024-05-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R031952-500mg	(R)-Propranolol hydrochloride	13071-11-9	98%	500mg	￥2562	2024-05-26
ChemScence	CS-0021023-100mg	(R)-Propranolol (hydrochloride)	13071-11-9	99.36%	100mg	$90.0	2022-04-28
ChemScence	CS-0021023-250mg	(R)-Propranolol (hydrochloride)	13071-11-9	≥97.0%	250mg	$172.0	2021-09-02
ChemScence	CS-0021023-500mg	(R)-Propranolol (hydrochloride)	13071-11-9	≥97.0%	500mg	$291.0	2021-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R82480-100mg	(R)-Propranolol (hydrochloride)	13071-11-9		100mg	¥728.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R82480-500mg	(R)-Propranolol (hydrochloride)	13071-11-9		500mg	¥2908.0	2021-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R864692-500mg	(R)-(+)-Propranolol Hydrochloride	13071-11-9	≥98%	500mg	￥2,156.00	2022-09-28

(R)-Propranolol hydrochloride Related Literature

1. Determination of enantiomer compositions of propranolol enantiomers by chiral ionic liquid as a chiral selector and the UV-assisted spectrophotometric method

Ghodratollah Absalan,Yousef Alipour,Zahra Rezaei,Morteza Akhond Anal. Methods 2012 4 2283
2. Enantioseparation of fourteen amino alcohols by nonaqueous capillary electrophoresis using lactobionic acid/d-(+)-xylose–boric acid complexes as chiral selectors

Ning An,Lijuan Wang,Jingjing Zhao,Lili Lv,Ning Wang,Huaizhong Guo Anal. Methods 2016 8 1127
3. Surface mediated chiral interactions between cyclodextrins and propranolol enantiomers: a SERS and DFT study

Rares Stiufiuc,Cristian Iacovita,Gabriela Stiufiuc,Ede Bodoki,Vasile Chis,Constantin M. Lucaciu Phys. Chem. Chem. Phys. 2015 17 1281
4. A simple method for preparation of molecularly imprinted nanofiber materials with signal transduction ability

Keiichi Yoshimatsu,Lei Ye,Patrik Stenlund,Ioannis S. Chronakis Chem. Commun. 2008 2022
5. Use of fluorescence shift and fluorescence anisotropy to evaluate the re-binding of template to (S)-propranolol imprinted polymers

Claire E. Hunt,Richard J. Ansell Analyst 2006 131 678

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Cas no 13071-11-9 ((R)-Propranolol hydrochloride)

(R)-Propranolol hydrochloride Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

(R)-Propranolol hydrochloride Security Information

(R)-Propranolol hydrochloride Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

(R)-Propranolol hydrochloride Pricemore >>

(R)-Propranolol hydrochloride Related Literature

Related Categories

13071-11-9 ((R)-Propranolol hydrochloride) Related Products